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Compound of Interest

Compound Name: Jak-IN-37

Cat. No.: B15571432 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro kinase assay for the

Janus kinase (JAK) inhibitor, Jak-IN-37. It includes detailed experimental protocols for

commonly employed assay methodologies, a summary of inhibitory activity, and visualizations

of the relevant signaling pathway and experimental workflows.

Quantitative Data Summary
Jak-IN-37 is a potent inhibitor of multiple members of the JAK family. The half-maximal

inhibitory concentration (IC50) values, which represent the concentration of the inhibitor

required to reduce the enzyme activity by 50%, are summarized below. These values are

crucial for assessing the potency and selectivity of the compound.

Kinase Target IC50 (nM)

JAK1 0.52

JAK2 2.26

JAK3 84

TYK2 (JAK4) 1.09

Data sourced from MedchemExpress.[1]
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Signaling Pathway
The Janus kinase/signal transducer and activator of transcription (JAK-STAT) pathway is a

critical signaling cascade involved in immunity, cell proliferation, and differentiation. Cytokines

and growth factors binding to their receptors activate associated JAKs, which then

phosphorylate STAT proteins, leading to their dimerization, nuclear translocation, and

regulation of gene expression. Jak-IN-37 exerts its effect by inhibiting the kinase activity of

JAKs, thereby blocking this signaling cascade.
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Preparation

Reaction

Detection

Analysis

Prepare Serial Dilutions
of Jak-IN-37

Dispense Inhibitor and
Master Mix into Assay Plate

Prepare Kinase Reaction
Master Mix (Enzyme, Substrate, Buffer)

Initiate Reaction with ATP

Incubate at Controlled Temperature

Stop Reaction and Add
Detection Reagents

Incubate for Signal Development

Read Plate (Luminescence/Fluorescence)

Calculate % Inhibition

Determine IC50 Value
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Start: Assess Inhibitor Selectivity

Perform In Vitro Kinase Assay
for JAK1 with Jak-IN-37

Perform In Vitro Kinase Assay
for JAK2 with Jak-IN-37
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Perform In Vitro Kinase Assay
for TYK2 with Jak-IN-37

Determine IC50 for JAK1 Determine IC50 for JAK2 Determine IC50 for JAK3 Determine IC50 for TYK2

Compare IC50 Values

Conclusion on Selectivity Profile

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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